2,3-Dibromo-6-fluorobenzyl chloride
Overview
Description
2,3-Dibromo-6-fluorobenzyl chloride (DBFB) is an organofluorine compound with a variety of applications in scientific research and industrial processes. It is a colorless liquid with a pungent odor, and is highly soluble in organic solvents. DBFB is used in a variety of synthetic reactions, including the synthesis of fluorinated compounds, and is also used in the synthesis of a range of pharmaceuticals and agrochemicals. In addition, DBFB has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
2,3-Dibromo-6-fluorobenzyl chloride has a variety of applications in scientific research and industrial processes. It is used in the synthesis of a range of fluorinated compounds, including pharmaceuticals and agrochemicals. In addition, this compound has been used in a variety of biochemical and physiological studies. It has been used to study the effects of fluorinated compounds on enzymes, and to investigate the effects of fluorinated compounds on cell membranes. This compound has also been used in the synthesis of organic compounds, such as polymers and surfactants.
Mechanism of Action
2,3-Dibromo-6-fluorobenzyl chloride is an organofluorine compound, which means that it contains a carbon-fluorine bond. This bond is highly stable and is resistant to hydrolysis and oxidation. The carbon-fluorine bond is also highly reactive, and can act as a nucleophile in certain reactions. In addition, the carbon-fluorine bond can form complexes with other molecules, such as proteins and enzymes. This allows this compound to interact with a variety of molecules and to affect their activity.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used to study the effects of fluorinated compounds on enzymes, and to investigate the effects of fluorinated compounds on cell membranes. This compound has also been used to study the effects of fluorinated compounds on the immune system, and to investigate the effects of fluorinated compounds on the nervous system. In addition, this compound has been used to study the effects of fluorinated compounds on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,3-Dibromo-6-fluorobenzyl chloride in laboratory experiments is that it is highly soluble in organic solvents, which makes it easy to work with. In addition, this compound is highly reactive, which makes it suitable for use in a variety of synthetic reactions. However, this compound is also highly toxic and should be handled with care. It should also be stored in a cool, dry place away from sources of heat and light.
Future Directions
In the future, 2,3-Dibromo-6-fluorobenzyl chloride could be used in a variety of research applications, including the development of new pharmaceuticals and agrochemicals. It could also be used to study the effects of fluorinated compounds on the immune system, and to investigate the effects of fluorinated compounds on the nervous system. In addition, this compound could be used in the synthesis of organic compounds, such as polymers and surfactants. Finally, this compound could be used to study the effects of fluorinated compounds on the metabolism of certain drugs.
properties
IUPAC Name |
1,2-dibromo-3-(chloromethyl)-4-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2ClF/c8-5-1-2-6(11)4(3-10)7(5)9/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBMSGACTLNBEAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)CCl)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2ClF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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